Cas no 908-82-7 (1-Aziridinecarboxylicacid, (1-methylethylidene)di-4,1-phenylene ester (9CI))

• Product name: 1-Aziridinecarboxylicacid, (1-methylethylidene)di-4,1-phenylene ester (9CI)
• CAS No: 908-82-7
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 815684
• PubChem ID: 239345

1-Aziridinecarboxylicacid, (1-methylethylidene)di-4,1-phenylene ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinecarboxylicacid, (1-methylethylidene)di-4,1-phenylene ester (9CI)
• [4-[2-[4-(aziridine-1-carbonyloxy)phenyl]propan-2-yl]phenyl] aziridine -1-carboxylate
• propane-2,2-diylbis(4,1-phenylene) bis(aziridine-1-carboxylate)
• NSC-44304
• 908-82-7
• SCHEMBL8747418
• NSC44304
• (Propane-2,2-diyl)di(4,1-phenylene) diaziridine-1-carboxylate
• DTXSID80920151

• Inchi： InChI=1S/C21H22N2O4/c1-21(2,15-3-7-17(8-4-15)26-19(24)22-11-12-22)16-5-9-18(10-6-16)27-20(25)23-13-14-23/h3-10H,11-14H2,1-2H3
• InChI Key： JWQPKLMMPTZVAI-UHFFFAOYSA-N
• SMILES： CC(C)(C1=CC=C(C=C1)OC(=O)N2CC2)C3=CC=C(C=C3)OC(=O)N4CC4

Computed Properties

• Exact Mass: 366.157957
• Monoisotopic Mass: 366.157957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.314
• Boiling Point: 487.7°C at 760 mmHg
• Flash Point: 248.7°C
• Refractive Index: 1.629